Cas no 888462-33-7 (N-{2-(4-ethylphenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide)

• Product Name: N-{2-(4-ethylphenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide
• CAS No: 888462-33-7
• MF: C₃₁H₂₄N₂O₄
• MW: 488.533267974854
• CID: 6293342
• PubChem ID: 16817287
• Update Time: 2025-07-09

N-{2-(4-ethylphenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-ethylphenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide
• 888462-33-7
• N-[2-[(4-ethylphenyl)carbamoyl]-1-benzofuran-3-yl]-9H-xanthene-9-carboxamide
• N-{2-[(4-ethylphenyl)carbamoyl]-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide
• AKOS024617042
• F1883-0134
• N-(2-((4-ethylphenyl)carbamoyl)benzofuran-3-yl)-9H-xanthene-9-carboxamide

• Inchi： 1S/C31H24N2O4/c1-2-19-15-17-20(18-16-19)32-31(35)29-28(23-11-5-8-14-26(23)37-29)33-30(34)27-21-9-3-6-12-24(21)36-25-13-7-4-10-22(25)27/h3-18,27H,2H2,1H3,(H,32,35)(H,33,34)
• InChI Key： OIFHKAWRZYJYLG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(NC2=C(C(NC3C=CC(=CC=3)CC)=O)OC3C=CC=CC2=3)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 488.17360725g/mol
• Monoisotopic Mass: 488.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 80.6Ų

Additional information on N-{2-(4-ethylphenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide

N-{2-(4-Ethylphenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide: A Comprehensive Overview

The compound with CAS No. 888462-33-7, known as N-{2-(4-Ethylphenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of xanthene derivatives, which are well-known for their unique photophysical properties and versatile chemical functionalities. The structure of this compound is characterized by a xanthene core, which is a tricyclic system consisting of two benzene rings fused to a central pyrone ring. The substituents on the xanthene core, including the 1-benzofuran moiety and the 4-Ethylphenyl group, contribute to its distinct chemical and physical properties.

Recent studies have highlighted the importance of xanthene derivatives in the field of optoelectronics and photonics. The xanthene core is known for its strong fluorescence emission, making it a valuable component in fluorescent sensors, bioimaging agents, and light-emitting diodes (LEDs). The introduction of the 1-benzofuran group further enhances the electronic properties of the molecule, enabling it to exhibit improved stability and quantum yield under various conditions. Additionally, the 4-Ethylphenyl substituent introduces steric and electronic effects that can be tailored to specific applications, such as drug delivery systems or catalytic processes.

One of the most promising applications of this compound lies in its potential as a photosensitizer in photodynamic therapy (PDT). PDT is a medical treatment that uses light-sensitive compounds to generate reactive oxygen species (ROS), which can selectively destroy cancer cells while sparing healthy tissue. The xanthene-based structure of this compound makes it an ideal candidate for PDT due to its ability to absorb light in the visible spectrum and efficiently transfer energy to oxygen molecules. Recent research has demonstrated that this compound exhibits excellent photostability and high ROS generation efficiency, making it a strong contender for clinical applications.

In addition to its medical applications, this compound has also shown potential in the field of materials science. The 1-benzofuran moiety contributes to the molecule's ability to form self-assembled monolayers (SAMs), which are highly ordered structures with applications in surface modification, nanotechnology, and sensor development. The ability to form SAMs is particularly valuable in the design of advanced materials with tailored surface properties, such as superhydrophobic surfaces or highly selective membranes for gas separation.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the xanthene core through cyclization reactions, followed by functionalization with the 1-benzofuran and 4-Ethylphenyl groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high yields and enantioselectivity in these reactions, paving the way for large-scale production of this compound.

From an environmental perspective, this compound has been shown to exhibit low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional organic dyes and photosensitizers, which often pose significant environmental risks due to their persistence in natural systems. Ongoing research is focused on optimizing the biodegradation pathways of this compound to further enhance its eco-friendliness.

In conclusion, N-{2-(4-Ethylphenyl)carbamoyl-1-benzofuran-3-yl}-9H-xanthene-9-carboxamide (CAS No. 888462-33-7) is a versatile and promising compound with applications spanning multiple disciplines. Its unique chemical structure, combined with its superior photophysical properties, positions it as a key player in fields ranging from medical diagnostics to materials science. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.